Cas no 81-88-9 (Rhodamine B)

     Rhodamine B, also known as rose bengal B, or alkaline Rose Bengal, is a synthetic dye with bright pink color. It has been found in mouse experiments that rhodamine B can cause sarcoma in subcutaneous tissue, and is suspected to be a carcinogen. Rhodamine B has strong fluorescence in solution, and is used as a cell fluorescence stain in the laboratory \ colored glass \ special fireworks and firecrackers and other industries. It has been used as a food additive, However, experiments later proved that rhodamine B can cause cancer, and now it is not allowed to be used as a food stain
Rhodamine B structure
Rhodamine B structure
Rhodamine B
81-88-9
C28H31ClN2O3
479.010346651077
MFCD00011931
34265
24845316

Rhodamine B Properties

Names and Identifiers

    • Rhodamine B
    • Basic Violet 10
    • C.I. 45170
    • Tetraethylrhodamine
    • Rhodamine B solution
    • rhodamine B for microscopy
    • rhodamine B (laser dye)
    • C.I. Basic Violet 10
    • Basic Violet 10 (C.I.)
    • 9-(2-carboxyphenyl)-3,6-bis(diethylamino)xanthylium chloride
    • Rhodamine B [Ion association reagent for photometric and fluorimetric analysis]
    • RHODAMINE B EX
    • RhodamineB,pure100GR
    • RhodamineB,pure500GR
    • AKA213
    • AKA214
    • Brilliant Pink B
    • C.I Basic viole
    • c.i.749
    • D and C Red No. 19
    • N,N,N′,N′-Tetraethyl-2-(6-aMino-3-iMino-3H-xanthen-9-yl)benzoic acid
    • Pilot578
    • redno213
    • RhodaMine 610
    • Rhodamine B, ozone friendly ready to use spray for TLC
    • RhodaMine B, pure
    • rhodamine blue
    • rhodamine hydrochloride
    • Rhodamine O
    • Tetraethyl rhodaMine
    • Basic Violet 10
    • Rhodamine B(1+)
    • Rhodamine B cation
    • C.I. Pigment Violet 1
    • Rhodamine
    • Rhodamine B monocation
    • D and C Red 19
    • Basazol Red 71P
    • Cerise Toner X 1127
    • 9-(2-Carboxyphenyl)-3,6-bis(diethylamino)xanthylium
    • N-[9-(2-carboxyphenyl)-6-(diethylamino)-3H-xanthen-3-ylidene]-N-ethylethanaminium
    • Xanthylium, 9-(2-carboxyphenyl)-3,6-bis(diethylamino)-
    • NSC41837
    • Rhodamine C
    • Rhodamine B parent
    • Pilot 578
    • Xanthylium, 9-(2-carboxyphen
    • [9-(o-Carboxyphenyl)-6-(diethylamino)-3H-xanthen-3-ylidene]diethylammonium chloride (6CI, 7CI)
    • Ammonium, [9-(o-carboxyphenyl)-6-(diethylamino)-3H-xanthen-3-ylidene]diethyl-, chloride (8CI)
    • Xanthylium, 9-(2-carboxyphenyl)-3,6-bis(diethylamino)-, chloride (9CI)
    • 11411 Red
    • ADC Rhodamine B
    • Aizen Rhodamine B
    • Aizen Rhodamine BH
    • Aizen Rhodamine BHC
    • Akiriku Rhodamine B
    • Amezin Rhodamine B Liquid
    • Basazol Red 71L
    • Basic Rose Extract
    • Basic Rose Red
    • Basonyl Red 540
    • Basonyl Red 545
    • Basonyl Red 545FL
    • C.I. Food Red 15
    • Calcozine Red BX
    • Calcozine Rhodamine BXP
    • Chromatint Rhodamine B
    • D&C Red 19
    • D&C Red No. 19
    • Diabasic Rhodamine B
    • Edicol Supra Rose B
    • Edicol Supra Rose BS
    • Eriosin Rhodamine B
    • FD And C Red No. 19
    • Flexo Red 540
    • GRM 980
    • Hexacol Rhodamine B Extra
    • Ikada Rhodamine B
    • Japan Red 213
    • Japan Red No. 213
    • LC 6100
    • Mitsui Rhodamine BX
    • OP 312
    • Red No. 213
    • RHB
    • Rheonine B
    • Rhodamine 610 chloride
    • Rhodamine B 500
    • Rhodamine B 500 hydrochloride
    • +Expand
    • MFCD00011931
    • PYWVYCXTNDRMGF-UHFFFAOYSA-N
    • 1S/C28H30N2O3.ClH/c1-5-29(6-2)19-13-15-23-25(17-19)33-26-18-20(30(7-3)8-4)14-16-24(26)27(23)21-11-9-10-12-22(21)28(31)32;/h9-18H,5-8H2,1-4H3;1H
    • [Cl-].O=C(C1C(C2=C3C(C=C(N(CC)CC)C=C3)=[O+]C3C2=CC=C(N(CC)CC)C=3)=CC=CC=1)O
    • 4119648

Computed Properties

  • 478.202321g/mol
  • 0
  • 1
  • 5
  • 7
  • 478.202321g/mol
  • 478.202321g/mol
  • 52.8Ų
  • 34
  • 811
  • 0
  • 0
  • 0
  • 0
  • 0
  • 2
  • nothing
  • nothing
  • 0
  • 0
  • 479.0

Experimental Properties

  • 2.56500
  • 56.69000
  • 8183
  • 1.6500 (estimate)
  • dissolution
  • 210-211 (dec.) (lit.)
  • Fahrenheit: 53.6 ° f
    Celsius: 12 ° c
  • H2O: soluble1mg/mL
  • 0.2% in isopropanol
  • Green crystals or red purple powder
  • 3-4 (10g/l, H2O, 20℃)
  • Stable. Incompatible with strong oxidizing agents.
  • Soluble in water and ethanol, slightly soluble in acetone, chloroform, hydrochloric acid and sodium hydroxide solutions
  • Sensitive to humidity
  • 45170
  • 0.79 g/mL at 20 °C

Rhodamine B Security Information

  • GHS02 GHS02 GHS07 GHS07
  • BP3675000
  • 2
  • S7-S16-S24/25-S26-S36/37/39-S39
  • R22; R41; R68
  • Xn Xn
  • UN 1219 3/PG 2
  • H225,H319,H336
  • P210,P305+P351+P338,P280
  • dangerous
  • Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • 22-41-52/53
  • Danger
  • Yes
  • LD50 i.v. in rats: 89.5 mg/kg (Webb)
  • 9

Rhodamine B Customs Data

  • 32041300
  • China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Rhodamine B Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AB52352-1g
Xanthylium, 9-(2-carboxyphenyl)-3,6-bis(diethylamino)-, chloride (1:1)
81-88-9 97%
1g
$6.00 2024-04-19
abcr
AB111868-50 g
Rhodamine B; .
81-88-9
50 g
€54.00 2023-07-20
Ambeed
A951578-1g
9-(2-Carboxyphenyl)-3,6-bis(diethylamino)xanthylium chloride
81-88-9 97%
1g
$7.0 2024-07-24
ChemScence
CS-7637-100mg
Rhodamine B
81-88-9 98.03%
100mg
$60.0 2022-04-26
DC Chemicals
DCL-026-20 mg
Rhodamine B
81-88-9 >98%, Standard References Grade
20mg
$280.0 2022-02-28
MedChemExpress
HY-Y0016-10mM*1mLinDMSO
Rhodamine B
81-88-9 98.03%
10mM*1mLinDMSO
¥550 2023-07-26
S e l l e c k ZHONG GUO
S5641-25mg
Rhodamine B
81-88-9 98.91%
25mg
¥794.78 2023-09-15
TargetMol Chemicals
T7975-20 mg
Rhodamine B
81-88-9 97.93%
20mg
¥ 170 2023-07-10
TRC
R318605-100g
Rhodamine B
81-88-9
100g
$ 98.00 2023-09-06
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
A13572-50g
Rhodamine B
81-88-9
50g
¥263.00 2023-04-13

Rhodamine B Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Magnesate(1-), dichloro(1-methylethyl)-, lithium (1:1) Solvents: Tetrahydrofuran ;  -78 °C; 30 min, -78 °C; -78 °C → 0 °C
1.2 30 min, 0 °C; 0 °C → rt; 48 h, rt; rt → 0 °C
1.3 Solvents: Methanol ;  0 °C
1.4 Reagents: Hydrochloric acid Solvents: Methanol ,  Water ;  10 min, acidified, rt
1.5 Reagents: Sodium hydroxide Solvents: Dichloromethane ,  Water ;  rt
Reference
Synthesis of Rhodamines and Rosamines Using 3,6-Difluoroxanthone as a Common Intermediate
Arambula, Carlos; et al, Journal of Organic Chemistry, 2021, 86(24), 17856-17865

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Iron(2+), tris(4H-1,2,4-triazol-4-amine-N1)-, diperchlorate, hydrate (grafted by 1-pyrenecarboxaldehyde, by rhodamine B) Solvents: Toluene ;  24 h, reflux
Reference
Synergetic Spin Crossover and Fluorescence in One-Dimensional Hybrid Complexes
Wang, Chun-Feng; et al, Angewandte Chemie, 2015, 54(5), 1574-1577

Synthetic Circuit 3

Reaction Conditions
1.1 20 h, 200 °C
2.1 Reagents: Magnesate(1-), dichloro(1-methylethyl)-, lithium (1:1) Solvents: Tetrahydrofuran ;  -78 °C; 30 min, -78 °C; -78 °C → 0 °C
2.2 30 min, 0 °C; 0 °C → rt; 48 h, rt; rt → 0 °C
2.3 Solvents: Methanol ;  0 °C
2.4 Reagents: Hydrochloric acid Solvents: Methanol ,  Water ;  10 min, acidified, rt
2.5 Reagents: Sodium hydroxide Solvents: Dichloromethane ,  Water ;  rt
Reference
Synthesis of Rhodamines and Rosamines Using 3,6-Difluoroxanthone as a Common Intermediate
Arambula, Carlos; et al, Journal of Organic Chemistry, 2021, 86(24), 17856-17865

Synthetic Circuit 4

Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Acetonitrile ;  rt → 90 °C; 1 h, 90 °C
2.1 20 h, 200 °C
3.1 Reagents: Magnesate(1-), dichloro(1-methylethyl)-, lithium (1:1) Solvents: Tetrahydrofuran ;  -78 °C; 30 min, -78 °C; -78 °C → 0 °C
3.2 30 min, 0 °C; 0 °C → rt; 48 h, rt; rt → 0 °C
3.3 Solvents: Methanol ;  0 °C
3.4 Reagents: Hydrochloric acid Solvents: Methanol ,  Water ;  10 min, acidified, rt
3.5 Reagents: Sodium hydroxide Solvents: Dichloromethane ,  Water ;  rt
Reference
Synthesis of Rhodamines and Rosamines Using 3,6-Difluoroxanthone as a Common Intermediate
Arambula, Carlos; et al, Journal of Organic Chemistry, 2021, 86(24), 17856-17865

Synthetic Circuit 5

Reaction Conditions
1.1 Reagents: Boron trichloride Solvents: Dichloromethane ,  Tetrahydrofuran ;  -78 °C; -78 °C → rt; 75 min, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  rt
2.1 Reagents: Diisopropylethylamine Solvents: Acetonitrile ;  rt → 90 °C; 1 h, 90 °C
3.1 20 h, 200 °C
4.1 Reagents: Magnesate(1-), dichloro(1-methylethyl)-, lithium (1:1) Solvents: Tetrahydrofuran ;  -78 °C; 30 min, -78 °C; -78 °C → 0 °C
4.2 30 min, 0 °C; 0 °C → rt; 48 h, rt; rt → 0 °C
4.3 Solvents: Methanol ;  0 °C
4.4 Reagents: Hydrochloric acid Solvents: Methanol ,  Water ;  10 min, acidified, rt
4.5 Reagents: Sodium hydroxide Solvents: Dichloromethane ,  Water ;  rt
Reference
Synthesis of Rhodamines and Rosamines Using 3,6-Difluoroxanthone as a Common Intermediate
Arambula, Carlos; et al, Journal of Organic Chemistry, 2021, 86(24), 17856-17865

Synthetic Circuit 6

Reaction Conditions
1.1 Reagents: Sodium bicarbonate ,  Sodium chloride ,  Sodium hypochlorite ,  Potassium bromide Catalysts: Tempo Solvents: Dichloromethane ,  Water ;  1 h, rt
2.1 Reagents: Boron trichloride Solvents: Dichloromethane ,  Tetrahydrofuran ;  -78 °C; -78 °C → rt; 75 min, rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ;  rt
3.1 Reagents: Diisopropylethylamine Solvents: Acetonitrile ;  rt → 90 °C; 1 h, 90 °C
4.1 20 h, 200 °C
5.1 Reagents: Magnesate(1-), dichloro(1-methylethyl)-, lithium (1:1) Solvents: Tetrahydrofuran ;  -78 °C; 30 min, -78 °C; -78 °C → 0 °C
5.2 30 min, 0 °C; 0 °C → rt; 48 h, rt; rt → 0 °C
5.3 Solvents: Methanol ;  0 °C
5.4 Reagents: Hydrochloric acid Solvents: Methanol ,  Water ;  10 min, acidified, rt
5.5 Reagents: Sodium hydroxide Solvents: Dichloromethane ,  Water ;  rt
Reference
Synthesis of Rhodamines and Rosamines Using 3,6-Difluoroxanthone as a Common Intermediate
Arambula, Carlos; et al, Journal of Organic Chemistry, 2021, 86(24), 17856-17865

Synthetic Circuit 7

Reaction Conditions
1.1 Reagents: Magnesate(1-), dichloro(1-methylethyl)-, lithium (1:1) Solvents: Tetrahydrofuran ;  -78 °C; 10 min, -78 °C; -78 °C → 0 °C; 30 min, 0 °C
1.2 Solvents: Tetrahydrofuran ;  -78 °C; -78 °C → rt; overnight, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  10 min, rt
2.1 Reagents: Sodium bicarbonate ,  Sodium chloride ,  Sodium hypochlorite ,  Potassium bromide Catalysts: Tempo Solvents: Dichloromethane ,  Water ;  1 h, rt
3.1 Reagents: Boron trichloride Solvents: Dichloromethane ,  Tetrahydrofuran ;  -78 °C; -78 °C → rt; 75 min, rt
3.2 Reagents: Sodium bicarbonate Solvents: Water ;  rt
4.1 Reagents: Diisopropylethylamine Solvents: Acetonitrile ;  rt → 90 °C; 1 h, 90 °C
5.1 20 h, 200 °C
6.1 Reagents: Magnesate(1-), dichloro(1-methylethyl)-, lithium (1:1) Solvents: Tetrahydrofuran ;  -78 °C; 30 min, -78 °C; -78 °C → 0 °C
6.2 30 min, 0 °C; 0 °C → rt; 48 h, rt; rt → 0 °C
6.3 Solvents: Methanol ;  0 °C
6.4 Reagents: Hydrochloric acid Solvents: Methanol ,  Water ;  10 min, acidified, rt
6.5 Reagents: Sodium hydroxide Solvents: Dichloromethane ,  Water ;  rt
Reference
Synthesis of Rhodamines and Rosamines Using 3,6-Difluoroxanthone as a Common Intermediate
Arambula, Carlos; et al, Journal of Organic Chemistry, 2021, 86(24), 17856-17865

Rhodamine B Raw materials

Rhodamine B Preparation Products

Rhodamine B Suppliers

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